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Introduction

Parlar 26, a specific congener of the complex pesticide mixture toxaphene, is a significant
environmental contaminant and a designated Persistent Organic Pollutant (POP) under the
Stockholm Convention.[1][2][3] Its chemical structure, 2-endo,3-ex0,5-endo,6-ex0,8,8,10,10-
Octachlorobornane, contributes to its high persistence in the environment and its ability to
bioaccumulate in living organisms. This technical guide provides a comprehensive overview of
Parlar 26, focusing on its physicochemical properties, environmental fate, toxicological effects,
and the analytical methodologies for its detection.

Physicochemical Properties and Environmental
Persistence

Parlar 26 is an octachlorinated toxaphene congener with the chemical formula C10H10Cls and a
molecular weight of approximately 413.8 g/mol . Its structure leads to high lipophilicity, a key
factor in its environmental persistence and bioaccumulation. While specific half-life data for
Parlar 26 in various environmental matrices are not extensively documented, toxaphene as a

© 2026 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1253220#bc-rfq
https://www.benchchem.com/product/b1253220/docs?utm_src=pdf-body#parlar-26-a-technical-guide-to-a-persistent-organic-pollutant
https://www.ncbi.nlm.nih.gov/books/NBK591934/?report=reader
https://www.atsdr.cdc.gov/toxprofiles/tp94.pdf
https://www.atsdr.cdc.gov/toxprofiles/tp94-c3.pdf
https://www.benchchem.com/product/b1253220/docs?utm_src=pdf-body#parlar-26-a-technical-guide-to-a-persistent-organic-pollutant
https://www.benchchem.com/product/b1253220/docs?utm_src=pdf-body#parlar-26-a-technical-guide-to-a-persistent-organic-pollutant
https://www.benchchem.com/product/b1253220/docs?utm_src=pdf-body#parlar-26-a-technical-guide-to-a-persistent-organic-pollutant
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1253220?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

mixture is known to be highly persistent in soil and water.[4] The persistence of individual
congeners like Parlar 26 is a primary reason for the long-term environmental concern
associated with toxaphene.[1][2][3][4]

Table 1: Physicochemical Properties of Parlar 26

Property Value

Chemical Formula C10H10Cls

Molecular Weight ~413.8 g/mol

CAS Number 142534-71-2

Description Octachlorinated toxaphene congener

Bioaccumulation and Bioconcentration

Parlar 26 is consistently identified as one of the most predominant and bioaccumulative
toxaphene congeners found in various environmental and biological samples, including fish,
marine mammals, and human tissues.[1][2][3] The high lipophilicity of Parlar 26 drives its
partitioning into the fatty tissues of organisms, leading to its accumulation up the food chain.

While specific Bioconcentration Factor (BCF) and Bioaccumulation Factor (BAF) values for
Parlar 26 are not readily available in the literature, studies on the toxaphene mixture provide a
strong indication of its high potential for bioaccumulation.

Table 2: Bioaccumulation Data for Toxaphene Mixture

Parameter Value Range Environmental Matrix

Bioconcentration Factor (BCF) 4,200 - 60,000 Aquatic Organisms

Note: These values are for the technical toxaphene mixture and indicate a high potential for
bioaccumulation of its persistent congeners like Parlar 26.

Toxicological Profile
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Toxaphene and its congeners, including Parlar 26, are recognized for their neurotoxic and
endocrine-disrupting properties.[5] The toxicological implications of environmentally-persistent
congeners are a significant area of concern.[4]

Table 3: Toxicological Data for Toxaphene

Endpoint Observation Organism/System
Acute Oral LD50 >50 mg/kg (moderately toxic) Animals
o Convulsions, tremors, ]
Neurotoxicity Humans and Animals|[6]
nervousness

Potential interaction with
Endocrine Disruption androgen and estrogen In vitro/In vivo models

receptors

) o Possible human carcinogen o
Carcinogenicity © 28) IARC Classification[5]
roup

Note: Data is for the toxaphene mixture, and individual congeners like Parlar 26 are expected
to contribute to these effects.

Experimental Protocols

The analysis of Parlar 26 and other toxaphene congeners requires sophisticated analytical
techniques due to the complexity of the mixture and the low concentrations typically found in
environmental samples. The standard method is gas chromatography coupled with negative
ion chemical ionization mass spectrometry (GC-NICI-MS), as outlined in EPA Method 8276.[7]

[8]

Key Experimental Methodologies

o Persistence Testing: Standardized OECD test guidelines (e.g., OECD 304, 307, 308, 309)
are used to assess the persistence of chemicals in soil, water, and sediment. These tests
typically involve incubating the substance with relevant environmental matrices under
controlled laboratory conditions and monitoring its degradation over time.
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e Bioaccumulation/Bioconcentration Testing: OECD guidelines (e.g., OECD 305) are employed
to determine the bioconcentration factor in fish. This involves exposing fish to a known
concentration of the chemical in water and measuring its concentration in the fish tissue at
steady state.

o Toxicity Testing: Acute toxicity is often determined using standardized tests on aquatic
organisms like Daphnia and fish.[9][10][11][12][13] Chronic toxicity, including carcinogenicity
and endocrine disruption, is assessed through long-term animal studies and in vitro assays.

Analytical Workflow for Parlar 26 in Environmental
Samples

The following workflow is a generalized procedure based on established methods for the
analysis of toxaphene congeners in matrices like sediment and fish tissue.[7][14]

Instrumental Analysis

Click to download full resolution via product page
Analytical Workflow for Parlar 26

Signaling Pathways

The neurotoxicity of toxaphene is primarily attributed to its interference with the y-aminobutyric
acid (GABA) receptor-ionophore complex in the central nervous system. By inhibiting the
chloride influx mediated by GABA, toxaphene congeners lead to hyperexcitability and

convulsions.

As an endocrine disruptor, Parlar 26 and other toxaphene congeners are suspected to interact
with steroid hormone receptors, such as the androgen and estrogen receptors. This interaction
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can disrupt normal hormonal signaling, potentially leading to adverse reproductive and
developmental effects.
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Parlar 26 Potential Signaling Pathways

Logical Relationship of POP Characteristics
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The characteristics that define Parlar 26 as a persistent organic pollutant are interconnected.
Its chemical structure dictates its persistence and lipophilicity, which in turn drive its long-range
transport and bioaccumulation. The combination of persistence and bioaccumulation leads to
significant toxicological risks.
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Interrelationship of POP Characteristics

Conclusion

Parlar 26 represents a significant and persistent threat to environmental and human health. Its
inclusion as a Persistent Organic Pollutant under the Stockholm Convention underscores the
global concern regarding its properties. Continued research into the specific toxicological
effects and environmental fate of individual toxaphene congeners like Parlar 26 is crucial for
accurate risk assessment and the development of effective remediation strategies. The
analytical methods and workflows detailed in this guide provide a foundation for the continued
monitoring and study of this important environmental contaminant.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. RELEVANCE TO PUBLIC HEALTH - Toxicological Profile for Toxaphene - NCBI Bookshelf
[ncbi.nim.nih.gov]

atsdr.cdc.gov [atsdr.cdc.gov]
atsdr.cdc.gov [atsdr.cdc.gov]

2.
3.
e 4. atsdr.cdc.gov [atsdr.cdc.gov]
5. researchgate.net [researchgate.net]
6.

HEALTH EFFECTS - Toxicological Profile for Toxaphene - NCBI Bookshelf
[ncbi.nim.nih.gov]

e 7. [Analysis of toxaphene and its eight congeners in sediment and fish tissue by gas
chromatography-negative ion mass spectrometry] - PubMed [pubmed.ncbi.nim.nih.gov]

e 8. epa.gov [epa.gov]
o 9. researchgate.net [researchgate.net]
e 10. researchgate.net [researchgate.net]

e 11. daphnia acute toxicity: Topics by Science.gov [science.gov]

© 2026 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b1253220/docs?utm_src=pdf-body#parlar-26-a-technical-guide-to-a-persistent-organic-pollutant
https://www.benchchem.com/product/b1253220/docs?utm_src=pdf-body#parlar-26-a-technical-guide-to-a-persistent-organic-pollutant
https://www.benchchem.com/product/b1253220?utm_src=pdf-custom-synthesis#bc-rfq
https://www.ncbi.nlm.nih.gov/books/NBK591934/?report=reader
https://www.ncbi.nlm.nih.gov/books/NBK591934/?report=reader
https://www.atsdr.cdc.gov/toxprofiles/tp94.pdf
https://www.atsdr.cdc.gov/toxprofiles/tp94-c3.pdf
https://www.atsdr.cdc.gov/toxprofiles/tp94-c6.pdf
https://www.researchgate.net/figure/Neurologic-and-developmental-effects-of-toxaphene-exposure_tbl3_13068292
https://www.ncbi.nlm.nih.gov/books/NBK591936/
https://www.ncbi.nlm.nih.gov/books/NBK591936/
https://pubmed.ncbi.nlm.nih.gov/24164036/
https://pubmed.ncbi.nlm.nih.gov/24164036/
https://www.epa.gov/sites/default/files/2015-12/documents/8276.pdf
https://www.researchgate.net/publication/229466588_Acute_toxicity_data_A_comprehensive_comparison_of_results_of_fish_Daphnia_and_algae_tests_with_new_substances_notified_in_the_European_Union
https://www.researchgate.net/figure/Comparison-between-the-acute-toxicity-toward-A-algae-B-Daphnia-and-C-fish-in_fig3_344204893
https://www.science.gov/topicpages/d/daphnia+acute+toxicity
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1253220?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

e 12. Daphnia magna as an Alternative Model for (Simultaneous) Bioaccumulation and
Chronic Toxicity Assessment—Controlled Exposure Study Indicates High Hazard of
Heterocyclic PAHs - PMC [pmc.ncbi.nlm.nih.gov]

e 13. Swimming Behavior of Daphnia magna Is Altered by Pesticides of Concern, as
Components of Agricultural Surface Water and in Acute Exposures - PMC
[pmc.ncbi.nlm.nih.gov]

e 14. researchgate.net [researchgate.net]

 To cite this document: BenchChem. [Parlar 26: A Technical Guide to a Persistent Organic
Pollutant]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1253220/docs#parlar-26-a-technical-guide-to-a-
persistent-organic-pollutant]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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